1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine

• Molecular Formula: C23H30N4O3
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-4-[1-[(4-nitrophenyl)methyl]piperidin-4-yl]piperazine
• InChI: InChI=1S/C23H30N4O3/c1-30-23-5-3-2-4-22(23)26-16-14-25(15-17-26)20-10-12-24(13-11-20)18-19-6-8-21(9-7-19)27(28)29/h2-9,20H,10-18H2,1H3
• InChI Key: CNJOBTJGAOARBV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CC4=CC=C(C=C4)[N+](=O)[O-]

Description

1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine, also known as MNPP, is a chemical compound that has been widely studied for its potential applications in scientific research. MNPP belongs to the class of piperazines, which are organic compounds that contain a piperazine ring as part of their chemical structure.

Mechanism of Action

1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine acts as an antagonist of the dopamine D2 receptor by binding to the receptor and preventing the activation of downstream signaling pathways. This leads to a decrease in the release of dopamine and a decrease in dopaminergic neurotransmission. 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine also acts as an antagonist of the serotonin 5-HT2A receptor and the α1-adrenergic receptor, which may contribute to its overall effects on neurotransmission.
Biochemical and Physiological Effects:
1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine has been shown to have a wide range of biochemical and physiological effects, particularly on the central nervous system. 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine has been shown to decrease locomotor activity and induce catalepsy in animal models, which suggests that it may have potential applications in the treatment of movement disorders such as Parkinson's disease. 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models, which suggests that it may have potential applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine is that it is a highly selective antagonist of the dopamine D2 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine is that it has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine. One area of interest is the potential applications of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine in the treatment of movement disorders such as Parkinson's disease. Another area of interest is the potential applications of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine in the treatment of anxiety and depression. Additionally, further studies are needed to explore the mechanisms of action of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine and its effects on other neurotransmitter systems.

Synthesis Methods

1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-methoxyphenylpiperazine with 4-nitrobenzyl chloride in the presence of a base such as sodium hydroxide. This reaction leads to the formation of 1-(4-nitrobenzyl)-4-(2-methoxyphenyl)piperazine. The second step involves the reduction of the nitro group to an amine group using a reducing agent such as palladium on carbon. This leads to the formation of 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine.

Scientific Research Applications

1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine has been shown to be a potent and selective antagonist of the dopamine D2 receptor, which is a G protein-coupled receptor that is involved in the regulation of dopaminergic neurotransmission. 1-(2-Methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine has also been shown to have affinity for the serotonin 5-HT2A receptor and the α1-adrenergic receptor.